Cas no 22132-00-9 (2H-1-Benzopyran-2-one,3,8-dihydroxy-)

• Product Name: 2H-1-Benzopyran-2-one,3,8-dihydroxy-
• CAS No: 22132-00-9
• MF: C₉H₆O₄
• MW: 178.14154291153
• CID: 250474
• PubChem ID: 15531573
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,3,8-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3,8-dihydroxy-
• 3,8-dihydroxychromen-2-one
• 2H-1-Benzopyran-2-one,3,8-dihydroxy
• 3,8-Dihydroxy-2H-1-benzopyran-2-one
• 22132-00-9
• DTXSID10573735
• 3,8-DIHYDROXYCOUMARIN

• Inchi： 1S/C9H6O4/c10-6-3-1-2-5-4-7(11)9(12)13-8(5)6/h1-4,10-11H
• InChI Key： OGKVQGBROCXRTC-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=C(C1=2)O)O)=O

Computed Properties

• Exact Mass: 178.02700
• Monoisotopic Mass: 178.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 70.67000
• LogP: 1.20420